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Compound of Interest

Compound Name: 1-Benzylpiperidin-4-one oxime

Cat. No.: B079564

Essential Safety and Handling Guide for 1-
Benzylpiperidin-4-one oxime

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Benzylpiperidin-4-one oxime, tailored for researchers, scientists, and professionals in drug
development. The following procedures are based on the known hazards of the compound and
structurally related chemicals.

Compound Identification:

 Name: 1-Benzylpiperidin-4-one oxime
e Molecular Formula: C12H16N20[1]

e CAS Number: 949-69-9[1][2]

Hazard Assessment

Based on GHS classifications, 1-Benzylpiperidin-4-one oxime is known to cause skin
irritation, serious eye irritation, and may cause respiratory irritation[2]. Handling of this
compound requires strict adherence to safety protocols to mitigate these risks. Structurally
similar compounds, such as 1-Benzylpiperidin-4-one and piperidine derivatives, are also known
to be harmful if swallowed and may cause allergic skin reactions[3][4].
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Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling

1-Benzylpiperidin-4-one oxime.

Personal Protective
Body Part . Standard
Equipment (PPE)

Safety goggles with side
EN 166 (EU) or NIOSH (US)

Eyes/Face protection, and a face shield
approved[5]

where splashing is possible.

Chemical-resistant gloves
) (e.g., nitrile or butyl rubber)
Skin ) EN 374[6][7]
and a lab coat or chemical

protective suit.

Use in a well-ventilated area or

chemical fume hood. If
29 CFR 1910.134 or European

Respiratory ventilation is inadequate, a
Standard EN 149[8]

NIOSH/MSHA approved

respirator is necessary.

Experimental Protocol for Safe Handling

This protocol outlines the step-by-step procedure for the safe handling of 1-Benzylpiperidin-4-
one oxime in a laboratory setting.

1. Preparation and Precautionary Measures:

e Ensure a chemical fume hood is operational and available.

o Locate the nearest eyewash station and safety shower before beginning work[8][9].
e Don all required PPE as specified in the table above.

¢ Have spill containment materials (e.g., sand, vermiculite) readily accessible[3][7].

2. Handling the Compound:

e Conduct all manipulations of 1-Benzylpiperidin-4-one oxime within a chemical fume hood
to avoid inhalation of vapors or dust[8].

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b079564?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_657404880_PIPERIDINECASNO110-89-4MSDS.pdf
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://www.carlroth.com/medias/SDB-A122-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzE1MTd8YXBwbGljYXRpb24vcGRmfGFETTJMMmcwTlM4NU1UYzFNamcxTkRZMU1URTRMMU5FUWw5Qk1USXlYMEZWWDBWT0xuQmtaZ3w4MmRjODk4MWVjY2QyNmI5NDI3ZjI3MzU1ZTJkNWMwZDNkZTYzY2JlNWZmMjEyMDkzM2VlOGE4OGMxYzEwYTBl
https://pim-resources.coleparmer.com/sds/01214.pdf
https://www.benchchem.com/product/b079564?utm_src=pdf-body
https://www.benchchem.com/product/b079564?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/01214.pdf
https://pim-resources.coleparmer.com/sds/43270.pdf
https://store.apolloscientific.co.uk/storage/msds/OR6943_msds.pdf
https://www.carlroth.com/medias/SDB-A122-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzE1MTd8YXBwbGljYXRpb24vcGRmfGFETTJMMmcwTlM4NU1UYzFNamcxTkRZMU1URTRMMU5FUWw5Qk1USXlYMEZWWDBWT0xuQmtaZ3w4MmRjODk4MWVjY2QyNmI5NDI3ZjI3MzU1ZTJkNWMwZDNkZTYzY2JlNWZmMjEyMDkzM2VlOGE4OGMxYzEwYTBl
https://www.benchchem.com/product/b079564?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/01214.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Avoid direct contact with skin and eyes[3].

o Use spark-proof tools and avoid sources of ignition, as related compounds can be
flammable[8][10].

» Keep the container tightly closed when not in use[9][11].

3. Post-Handling Procedures:

» Thoroughly wash hands and any exposed skin with soap and water after handling[4][11].
o Decontaminate all equipment and the work area.

» Remove and properly dispose of contaminated gloves and other disposable PPE[5].

o Contaminated clothing should be removed and laundered before reuse[4][9].

Disposal Plan

All waste containing 1-Benzylpiperidin-4-one oxime must be treated as hazardous waste.
e Solid Waste: Place in a suitable, labeled container for chemical waste disposal[3].
e Liquid Waste: Collect in a sealed, labeled container. Do not pour down the drain[7].

» Disposal: Dispose of all waste through an authorized hazardous waste collection service in
accordance with local, state, and federal regulations[3][11].

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention[3][8][11].

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists[8][11].

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention[8][11].

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention[6][8][11].

o Spill: Evacuate the area. Wear appropriate PPE and contain the spill using inert materials.
Collect the spilled material into a labeled container for disposal. Ventilate the area and wash
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the spill site after material pickup is complete[3][7].

Workflow Diagram

The following diagram illustrates the standard workflow for safely handling and disposing of 1-
Benzylpiperidin-4-one oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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